2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide

• IUPAC Name: 2,5-dichloro-N-(1-methylpiperidin-4-yl)benzenesulfonamide
• InChI: InChI=1S/C12H16Cl2N2O2S/c1-16-6-4-10(5-7-16)15-19(17,18)12-8-9(13)2-3-11(12)14/h2-3,8,10,15H,4-7H2,1H3
• InChI Key: NVSJCTRWELVPHO-UHFFFAOYSA-N
• Canonical SMILES: CN1CCC(CC1)NS(=O)(=O)C2=C(C=CC(=C2)Cl)Cl
• Molecular Formula: C12H16Cl2N2O2S
• Molecular Weight: 323.2 g/mol

Description

2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide, also known as DPCPX, is a selective antagonist of the adenosine A1 receptor. It has been extensively studied for its potential therapeutic applications in various diseases, including neurological disorders and cancer.

Mechanism of Action

2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide acts as a competitive antagonist of the adenosine A1 receptor. Adenosine is a neuromodulator that is involved in various physiological processes such as sleep, pain, and inflammation. By blocking the adenosine A1 receptor, 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide can modulate these processes and potentially provide therapeutic benefits.
Biochemical and physiological effects:
2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide has been shown to have various biochemical and physiological effects. It has been shown to increase dopamine release in the brain, which may contribute to its potential therapeutic effects in Parkinson's disease. It has also been shown to have anti-inflammatory effects and to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

One advantage of using 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide in lab experiments is its high selectivity for the adenosine A1 receptor. This allows researchers to specifically study the effects of blocking this receptor without affecting other adenosine receptors. However, one limitation is that 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide can be difficult to synthesize and purify, which may limit its availability for research purposes.

Future Directions

There are several future directions for research on 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide. One area of interest is its potential therapeutic applications in neurological disorders such as Parkinson's disease and Alzheimer's disease. Another area of interest is its anti-cancer properties and its potential use in cancer therapy. Additionally, further research is needed to better understand the biochemical and physiological effects of 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide and its mechanism of action.
In conclusion, 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide is a selective antagonist of the adenosine A1 receptor that has been extensively studied for its potential therapeutic applications in various diseases. Its high selectivity for the adenosine A1 receptor makes it a valuable tool for scientific research, but its synthesis and purification can be challenging. Future research on 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide may lead to new insights into its potential therapeutic benefits and mechanisms of action.

Synthesis Methods

The synthesis of 2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide involves the reaction of 2,5-dichlorobenzenesulfonyl chloride with N-(1-methyl-4-piperidinyl)amine in the presence of a base such as triethylamine. The resulting product is then purified through recrystallization.

Scientific Research Applications

2,5-dichloro-N-(1-methyl-4-piperidinyl)benzenesulfonamide has been widely used in scientific research to study the role of adenosine A1 receptors in various diseases. It has been shown to have potential therapeutic applications in the treatment of neurological disorders such as Parkinson's disease, Alzheimer's disease, and epilepsy. It has also been studied for its anti-cancer properties.